Cas no 38932-58-0 (Phenol,2,6-dichloro-4-(phenylmethyl)-)

• Product Name: Phenol,2,6-dichloro-4-(phenylmethyl)-
• CAS No: 38932-58-0
• MF: C₁₃H₁₀Cl₂O
• MW: 253.123901844025
• CID: 317884
• PubChem ID: 3016022
• Update Time: 2025-04-19

Phenol,2,6-dichloro-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-2,6-dichlorophenol
• Phenol,2,6-dichloro-4-(phenylmethyl)-
• 4-Benzyl-2,6-dichloro-phenol
• DTXSID10192223
• 38932-58-0
• EINECS 254-194-9
• AKOS000114427
• BB 0246749
• NS00022136

• Inchi： 1S/C13H10Cl2O/c14-11-7-10(8-12(15)13(11)16)6-9-4-2-1-3-5-9/h1-5,7-8,16H,6H2
• InChI Key： NLZPGZAUQYVFHS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)CC1C=CC=CC=1)Cl)O

Computed Properties

• Exact Mass: 252.011
• Monoisotopic Mass: 252.01087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 4.7

Experimental Properties

• Density: 1.324
• Boiling Point: 341.4°Cat760mmHg
• Flash Point: 134.3°C
• Refractive Index: 1.621
• PSA: 20.23